Cas no 2198737-85-6 (N-[1-(pyridin-4-yl)piperidin-4-yl]pyrimidin-4-amine)

• Product Name: N-[1-(pyridin-4-yl)piperidin-4-yl]pyrimidin-4-amine
• CAS No: 2198737-85-6
• MF: C₁₄H₁₇N₅
• MW: 255.318281888962
• CID: 5461589
• Update Time: 2025-10-24

N-[1-(pyridin-4-yl)piperidin-4-yl]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-[1-(4-Pyridinyl)-4-piperidinyl]-4-pyrimidinamine
• N-[1-(pyridin-4-yl)piperidin-4-yl]pyrimidin-4-amine

• Inchi： 1S/C14H17N5/c1-6-15-7-2-13(1)19-9-4-12(5-10-19)18-14-3-8-16-11-17-14/h1-3,6-8,11-12H,4-5,9-10H2,(H,16,17,18)
• InChI Key： CKLLXBDGLHDAQU-UHFFFAOYSA-N
• SMILES： C1=NC=CC(NC2CCN(C3C=CN=CC=3)CC2)=N1

Additional information on N-[1-(pyridin-4-yl)piperidin-4-yl]pyrimidin-4-amine

Professional Introduction to N-[1-(pyridin-4-yl)piperidin-4-yl]pyrimidin-4-amine (CAS No. 2198737-85-6)

N-[1-(pyridin-4-yl)piperidin-4-yl]pyrimidin-4-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its Chemical Abstracts Service (CAS) number 2198737-85-6, represents a promising candidate for further exploration due to its unique structural and pharmacological properties. The molecular framework of this compound integrates key pharmacophoric elements, making it a valuable scaffold for the development of novel therapeutic agents.

The structural composition of N-[1-(pyridin-4-yl)piperidin-4-yl]pyrimidin-4-amine is characterized by a pyrimidine core, which is a well-established motif in medicinal chemistry, known for its biological activity and versatility in drug design. The presence of both pyridine and piperidine rings enhances the compound's potential to interact with biological targets, particularly enzymes and receptors involved in various disease pathways. This dual functionality makes it an attractive candidate for further medicinal chemistry optimization.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting kinases and other enzymes implicated in cancer and inflammatory diseases. The pyrimidine-based structure of N-[1-(pyridin-4-yl)piperidin-4-yl]pyrimidin-4-amine aligns well with this trend, as pyrimidine derivatives have demonstrated efficacy in modulating enzymatic activity. Specifically, studies have shown that compounds with similar scaffolds can exhibit inhibitory effects on protein kinases, which are often overexpressed in tumor cells and contribute to disease progression.

One of the most compelling aspects of N-[1-(pyridin-4-yl)piperidin-4-yl]pyrimidin-4-amine is its potential to serve as a lead compound for the development of next-generation therapeutics. The pyridine ring, in particular, has been extensively studied for its ability to engage with biological targets through hydrogen bonding and hydrophobic interactions. This property is crucial for achieving high binding affinity and selectivity, which are essential for effective drug therapy. Furthermore, the piperidine moiety contributes to the compound's solubility and metabolic stability, factors that are critical for pharmaceutical development.

The pharmacological profile of N-[1-(pyridin-4-yl)piperidin-4-yl]pyrimidin-4-amine has been the subject of several preclinical studies. These investigations have highlighted its potential as an inhibitor of various kinases, including those involved in signal transduction pathways relevant to cancer and inflammation. For instance, preliminary data suggest that this compound may interfere with the activity of Janus kinases (JAKs) and tyrosine kinases (TyKs), which are known to play a role in immune responses and cell proliferation. Such findings underscore the compound's therapeutic potential.

Advances in computational chemistry and molecular modeling have further enhanced the understanding of N-[1-(pyridin-4-yl)piperidin-4-yl]pyrimidin-4-amines interactions with biological targets. These tools have enabled researchers to predict binding affinities and optimize molecular structures with greater precision. By leveraging these technologies, scientists can design derivatives of this compound that exhibit improved pharmacokinetic properties and reduced side effects. This approach aligns with the broader goal of developing more effective and safer drugs.

The synthesis of N-[1-(pyridin-4-yli)piperidinyi]pyrimidinyi]-amide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions, cyclization processes, and functional group transformations. Each step must be meticulously controlled to avoid unwanted byproducts and ensure the integrity of the final product. The synthetic strategy employed can significantly impact the scalability and cost-effectiveness of producing this compound for research or commercial purposes.

In conclusion, N-[1-(pyridine-i)-yli]piperylin-i]yri-minidine-i]-amide (CAS No. 2198737–85–6) represents a compelling candidate for further exploration in drug discovery. Its unique structural features and demonstrated pharmacological activity make it a valuable scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in pharmaceutical development.